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Compound of Interest

3-[(4-Fluorophenoxy)methyl]-4-
Compound Name:

methoxybenzaldehyde
CAS No.: 329222-88-0
Cat. No.: B448061

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 3-[(4-Fluorobenzyl)oxy]-4-
methoxybenzaldehyde, a key organic intermediate with significant applications in medicinal
chemistry and drug development. It is important to note a potential point of confusion in
chemical nomenclature. The compound discussed herein is accurately named 3-[(4-
Fluorobenzyl)oxy]-4-methoxybenzaldehyde. The name 3-[(4-Fluorophenoxy)methyl]-4-
methoxybenzaldehyde is structurally distinct and does not correspond to the widely
documented compound. This guide will focus exclusively on the former, providing in-depth
information on its properties, synthesis, and applications.

Physicochemical Properties

3-[(4-Fluorobenzyl)oxy]-4-methoxybenzaldehyde is a solid at room temperature with the

following computed properties.[1]
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Property Value Source

CAS Number 351066-28-9 PubChem[1]
Molecular Formula C15H13FO03 PubChem[1]
Molecular Weight 260.26 g/mol PubChem[1]
IUPAC Name fn'([::]':;;;::::I?Q)hr:j;hoxy]'4' PubChem[1]

COC1=C(C=C(C=C1)C=0)0C
SMILES PubChem[1]
C2=CC=C(C=C2)F

DMEKMTVBQWKBHA-
InChiKey PubChem[1]
UHFFFAOYSA-N

Synthesis Protocol: Williamson Ether Synthesis

The synthesis of 3-[(4-Fluorobenzyl)oxy]-4-methoxybenzaldehyde is typically achieved via the
Williamson ether synthesis.[2][3][4][5] This method involves the reaction of an alkoxide with a
primary alkyl halide. In this specific synthesis, the sodium salt of 3-hydroxy-4-
methoxybenzaldehyde (isovanillin) is reacted with 4-fluorobenzyl chloride.

Rationale for Experimental Choices

The Williamson ether synthesis is a robust and versatile method for preparing ethers.[2][3][4][5]
The choice of a strong base, such as sodium hydroxide, is crucial for the deprotonation of the
phenolic hydroxyl group of isovanillin to form the more nucleophilic phenoxide. A polar aprotic
solvent like dimethylformamide (DMF) is often used to dissolve the reactants and facilitate the
SN2 reaction mechanism.[4] 4-Fluorobenzyl chloride is a suitable alkylating agent as it is a
primary benzyl halide, which is reactive towards SN2 displacement and less prone to
elimination side reactions.[3]

Step-by-Step Methodology

o Preparation of the Alkoxide: In a round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve 3-hydroxy-4-methoxybenzaldehyde (isovanillin) (1 equivalent) in a
suitable polar aprotic solvent such as dimethylformamide (DMF).
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Deprotonation: Add a strong base, such as sodium hydroxide (1.1 equivalents), to the
solution and stir at room temperature for 30 minutes to an hour to ensure complete formation
of the sodium salt of isovanillin.

Alkylation: To the resulting mixture, add 4-fluorobenzyl chloride (1.1 equivalents) dropwise at
room temperature.

Reaction: Heat the reaction mixture to 60-80 °C and monitor the reaction progress by thin-
layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into
ice-cold water.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl
acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be purified by
column chromatography on silica gel to afford pure 3-[(4-Fluorobenzyl)oxy]-4-
methoxybenzaldehyde.
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Caption: Williamson Ether Synthesis Workflow

Applications in Drug Discovery

3-[(4-Fluorobenzyl)oxy]-4-methoxybenzaldehyde serves as a crucial building block in the
synthesis of various pharmacologically active molecules. The benzaldehyde functional group is
a versatile handle for further chemical modifications, such as the formation of Schiff bases,
chalcones, and other heterocyclic compounds with potential therapeutic applications. The
presence of the fluorobenzyl ether moiety can enhance the metabolic stability and binding
affinity of the final drug candidate.

For instance, this compound can be a precursor for the synthesis of novel inhibitors of enzymes
implicated in diseases such as cancer and inflammation. The aldehyde can be condensed with
various amines or active methylene compounds to generate a library of derivatives for
biological screening.
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Caption: Drug Discovery Workflow

Analytical Characterization

The purity and identity of synthesized 3-[(4-Fluorobenzyl)oxy]-4-methoxybenzaldehyde are
confirmed using various analytical techniques.
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Analytical Technique

Expected Results

Peaks corresponding to the aromatic protons of

both phenyl rings, the methoxy group protons,

1H NMR the benzylic methylene protons, and the
aldehyde proton, with appropriate chemical
shifts and coupling constants.
Resonances for all 15 carbon atoms, including
15C NMR the carbonyl carbon of the aldehyde, the

aromatic carbons, the methoxy carbon, and the

benzylic methylene carbon.

Mass Spectrometry

A molecular ion peak corresponding to the exact
mass of the compound (m/z = 260.0849 for
[M]+).

Infrared (IR) Spectroscopy

Characteristic absorption bands for the C=0
stretch of the aldehyde (around 1680-1700
cm~1), C-O-C stretch of the ether, and C-H

stretches of the aromatic and aliphatic groups.

High-Performance Liquid Chromatography
(HPLC)

A single major peak indicating the purity of the

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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